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Compound of Interest

Compound Name: PLPEth-d5

Cat. No.: B15557470

Get Quote

for Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive explanation of the data and methodologies

typically presented in a Certificate of Analysis (CoA) for PLPEth-d5 (1-Palmitoyl-2-linoleoyl-sn-

glycero-3-phosphoethanol-d5). PLPEth-d5 is a deuterated internal standard crucial for the

accurate quantification of phosphatidylethanol (PEth), a specific biomarker for alcohol

consumption. Understanding the details of its CoA is paramount for ensuring the reliability and

accuracy of analytical data in research and clinical settings.

Product Identification and Specifications
A Certificate of Analysis for PLPEth-d5 begins with fundamental information identifying the

specific lot of the material. This section typically includes the product name, catalog number,

molecular formula, and molecular weight.
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Parameter Specification

Product Name
1-Palmitoyl-2-linoleoyl-sn-glycero-3-

phosphoethanol-d5 (PLPEth-d5)

Alternate Names 16:0/18:2 PEth-d5, Phosphatidylethanol-d5

Catalog Number e.g., HY-146951S[1]

Molecular Formula C₃₉H₇₁D₅NO₈P[1]

Molecular Weight 723.03 g/mol [1]

CAS Number 1612215-97-0

Physical State Solid

Solubility Chloroform, Methanol (>1 mg/mL)

Storage
Store as a solid at -20°C, protected from

moisture and light.[2]

Analytical Data
This core section of the CoA presents the results of various analytical tests performed to

confirm the identity and purity of the compound.

Mass Spectrometry (MS)
Mass spectrometry is a primary technique for confirming the molecular weight and structure of

PLPEth-d5. The CoA will report the observed mass-to-charge ratio (m/z) which should

correspond to the calculated molecular weight.

Parameter Method Specification

Molecular Weight Confirmation
Electrospray Ionization Mass

Spectrometry (ESI-MS)
Conforms to structure

Purity by LC-MS/MS >98%

Experimental Protocol: LC-MS/MS Analysis of PLPEth-d5
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The analysis of PLPEth-d5 is typically performed using Ultra-Performance Liquid

Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).

Sample Preparation: A stock solution of PLPEth-d5 is prepared in a suitable organic solvent

such as methanol. This stock is then diluted to an appropriate concentration for injection into

the LC-MS/MS system. For quantification of PEth in biological samples, PLPEth-d5 is used

as an internal standard.[3][4] The process involves protein precipitation from whole blood

samples using a solvent like isopropanol or methanol, which contains a known concentration

of PLPEth-d5.[3][4][5][6]

Chromatography: The separation is achieved on a reverse-phase column, such as a BEH-

phenyl or BEH C18 column.[3][4][7] A gradient elution is commonly employed using a mobile

phase consisting of an aqueous component (e.g., ammonium formate buffer) and an organic

component (e.g., acetonitrile or methanol).[3][4]

Mass Spectrometry: The mass spectrometer is operated in negative ion mode using Multiple

Reaction Monitoring (MRM).[3][4] The precursor ion for PLPEth-d5 (m/z 706.7) is selected

and fragmented, and a specific product ion (e.g., m/z 255.3) is monitored for quantification.

[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR and ¹³C-NMR are used to confirm the chemical structure of PLPEth-d5. The CoA will

state that the spectral data conforms to the expected structure.

Experimental Protocol: NMR Analysis of PLPEth-d5

Sample Preparation: A small amount of the PLPEth-d5 solid is dissolved in a deuterated

solvent, such as a mixture of acetone-d6 and methanol-d4 (97:3 v/v) or DMSO-d6, for

analysis.[8][9] The use of polar organic solvents improves the spectral resolution compared

to traditional nonpolar solvents like chloroform-d.[8][9]

Data Acquisition: ¹H-NMR and ¹³C-NMR spectra are acquired on a high-field NMR

spectrometer. The chemical shifts, splitting patterns, and integration of the peaks are

analyzed to confirm the presence of the palmitoyl and linoleoyl chains, the glycerol

backbone, and the deuterated phosphoethanol headgroup.[8]
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Application: Use as an Internal Standard
PLPEth-d5 is primarily used as an internal standard for the quantification of various PEth

homologs in biological samples, most commonly whole blood.[3][4][10][11] Its deuterated

ethanol headgroup gives it a molecular weight that is 5 units higher than its non-deuterated

counterpart, allowing for its distinction in mass spectrometry.[9]

Workflow for PEth Quantification
The following diagram illustrates a typical workflow for the quantification of PEth in whole blood

using PLPEth-d5 as an internal standard.

Caption: Workflow for PEth quantification using PLPEth-d5.

Biological Context: The Formation of PEth
Phosphatidylethanol (PEth) is an abnormal phospholipid formed in cell membranes exclusively

in the presence of ethanol.[3][4] The enzyme phospholipase D (PLD) catalyzes the

transphosphatidylation of phosphatidylcholine (PC), replacing the choline headgroup with

ethanol.[10] This makes PEth a highly specific biomarker of alcohol intake.
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Caption: Enzymatic formation of PEth via transphosphatidylation.
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Certification and Quality Assurance
The final section of a Certificate of Analysis provides a statement of quality and the signature of

an authorized quality control representative. This certifies that the product has been tested and

meets the established specifications. It may also include a recommended retest date.

This in-depth guide provides a framework for understanding the critical information presented

in a PLPEth-d5 Certificate of Analysis. By comprehending the data and the underlying

analytical methodologies, researchers can ensure the quality of their internal standards,

leading to more accurate and reliable quantification of PEth in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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